Cas no 33900-28-6 (Boc-Trp-OMe)

Boc-Trp-OMe Properties

Names and Identifiers

• Boc-L-tryptophan methyl ester
• Boc-Trp-OMe
• N-Boc-L-tryptophanmethyleste
• Boc-L-Trp-OMe
• L-Tryptophan,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• methyl (2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• AmbotzBAA5960
• N-Boc-(S)-tryptophan methyl ester
• N-Boc-L-tryptophan methyl ester
• N-BOC-tryptophan methyl ester
• Methyl N-tert-butoxycarbonyltryptophan
• +Expand

• MDL： MFCD01075094
• InChIKey： QXLOVPXUZAOKBL-AWEZNQCLSA-N
• Inchi： InChI=1S/C17H22N2O4/c1-17(2,3)23-16(21)19-14(15(20)22-4)9-11-10-18-13-8-6-5-7-12(11)13/h5-8,10,14,18H,9H2,1-4H3,(H,19,21)/t14-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(OC)=O)CC1=CNC2=CC=CC=C12)=O)C

Computed Properties

• Exact Mass: 318.15800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 318.158
• Heavy Atom Count: 23
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• LogP: 3.16760
• PSA: 80.42000
• Boiling Point: 505.7±45.0℃ at 760 mmHg
• Melting Point: 151-152 ºC
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Specific Rotation: +44 (c=1%, in chloroform)
• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),